4-{2-[2-(3-fluoro-2,4-dimethylphenyl)-1H-imidazol-1-yl]-1-pyridin-2-ylethyl}morpholine

• IUPAC Name: 4-[2-[2-(3-fluoro-2,4-dimethylphenyl)imidazol-1-yl]-1-pyridin-2-ylethyl]morpholine
• InChI: InChI=1S/C22H25FN4O/c1-16-6-7-18(17(2)21(16)23)22-25-9-10-27(22)15-20(19-5-3-4-8-24-19)26-11-13-28-14-12-26/h3-10,20H,11-15H2,1-2H3
• InChI Key: KOEYWXMYRAUXBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C2=NC=CN2CC(C3=CC=CC=N3)N4CCOCC4)C)F
• Molecular Formula: C22H25FN4O
• Molecular Weight: 380.5 g/mol

Description

The compound appears to contain several structural components, including a morpholine ring, a pyridine ring, an imidazole ring, and a 3-fluoro-2,4-dimethylphenyl group. Each of these components has unique chemical properties that could contribute to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its various rings and groups. The presence of the nitrogen in the imidazole and pyridine rings, the oxygen in the morpholine ring, and the fluorine atom could all have significant effects on the compound’s structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various rings and the fluorine atom. For example, the imidazole and pyridine rings might participate in various organic reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it might interact with biological targets in specific ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and toxicity. Proper handling and disposal procedures should be followed when working with this compound.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studies on its reactivity, stability, and interactions with other compounds or biological targets.